1,1-Dioxo-1lambda6-thiane-3-sulfonamide

• Molecular Formula: C5H11NO4S2
• Molecular Weight: 213.3 g/mol
• SMILES: C1CC(CS(=O)(=O)C1)S(=O)(=O)N
• InChI: InChI=1S/C5H11NO4S2/c6-12(9,10)5-2-1-3-11(7,8)4-5/h5H,1-4H2,(H2,6,9,10)
• InChIKey: BCVLSRXCYFVMPN-UHFFFAOYSA-N

1,1-Dioxo-1lambda6-thiane-3-sulfonamide: A Six-Membered Cyclic Sulfone-Sulfonamide Building Block for Medicinal Chemistry and Agrochemical SAR

1,1-Dioxo-1lambda6-thiane-3-sulfonamide (CAS 1341867-72-8; IUPAC: 1,1-dioxothiane-3-sulfonamide; molecular formula C5H11NO4S2; MW 213.28 g/mol) is a saturated six-membered thiane heterocycle bearing a primary sulfonamide at the 3-position and a 1,1-dioxide (sulfone) functionality . The compound belongs to the tetrahydro-2H-thiopyran sulfonamide class, which has yielded subnanomolar carbonic anhydrase inhibitors and low-nanomolar HIV-1 protease inhibitors, positioning this scaffold as a privileged motif for target engagement optimization [1].

S

Scaffold Role

Six-membered thiane-3-sulfonamide dioxide for P2-ligand and CA inhibitor SAR

G

Geometry

Distinct conformational envelope vs five-membered thiolane, supporting isoform selectivity studies

F

Functional Handle

Primary sulfonamide at the 3-position enables N-derivatization for library synthesis

• [1] Angeli, A., Tanini, D., Capperucci, A., Malevolti, G., Turco, F., Ferraroni, M. & Supuran, C.T. (2018). Synthesis of different thio-scaffolds bearing sulfonamide with subnanomolar carbonic anhydrase II and IX inhibitory properties and X-ray investigations for their inhibitory mechanism. Bioorganic Chemistry, 81, 642–648. doi:10.1016/j.bioorg.2018.09.002. View Source

Why 1,1-Dioxo-1lambda6-thiane-3-sulfonamide Cannot Be Replaced by Other Cyclic Sulfone-Sulfonamides Without Re-optimization

The six-membered thiane ring of 1,1-dioxo-1lambda6-thiane-3-sulfonamide imparts a distinct conformational envelope and spatial presentation of the sulfonamide warhead compared to five-membered thiolane or four-membered thietane analogs [1]. In the carbonic anhydrase inhibitor series, thio-scaffold ring size directly modulates Ki values from subnanomolar (five-membered thiolane-derived) to nanomolar ranges, demonstrating that the cyclic backbone geometry critically governs zinc-binding geometry and active-site complementarity [1]. Similarly, tetrahydro-2H-thiopyran-3-carboxamide-1,1-dioxide exhibits a 190-fold HIV-1 protease inhibitory advantage over the corresponding urethane derivative, confirming that both ring topology and the sulfone moiety create a unique pharmacophore that cannot be replicated by simple isosteric replacement [2]. Procurement of a generic 'cyclic sulfonamide-dioxide' without specifying ring size and substitution position therefore risks acquiring a scaffold with fundamentally different target engagement characteristics.

Thiane-3-sulfonamide dioxide (6-mem)

vs

Thiolane-3-sulfonamide dioxide (5-mem)

Ring-size change may shift CA isoform selectivity profiles and target engagement geometry

3-sulfonamide regioisomer (CAS 1341867-72-8)

vs

4-sulfonamide regioisomer

Positional isomerism may alter sulfonamide-sulfone spatial relationship and binding mode

Thiane-1,1-dioxide scaffold

vs

Non-sulfone / urethane isostere

Absence of sulfone may eliminate hydrogen-bond acceptor interactions in the S2 subsite

• [1] Angeli, A., Tanini, D., Capperucci, A., Malevolti, G., Turco, F., Ferraroni, M. & Supuran, C.T. (2018). Synthesis of different thio-scaffolds bearing sulfonamide with subnanomolar carbonic anhydrase II and IX inhibitory properties and X-ray investigations for their inhibitory mechanism. Bioorganic Chemistry, 81, 642–648. doi:10.1016/j.bioorg.2018.09.002. View Source
• [2] Ghosh, A.K., Thompson, W.J., Fitzgerald, P.M.D., Culberson, J.C., Axel, M.G., McKee, S.P., Huff, J.R. & Anderson, P.S. (1994). Cyclic sulfone-3-carboxamides as novel P2-ligands for Ro 31-8959 based HIV-1 protease inhibitors. Bioorganic & Medicinal Chemistry Letters, 5(1), 83–88. doi:10.1016/0960-894X(94)00463-P. View Source

Quantitative Differentiation Evidence for 1,1-Dioxo-1lambda6-thiane-3-sulfonamide (CAS 1341867-72-8) vs. Closest Analogs

Ring-Size-Dependent Carbonic Anhydrase Inhibitory Potency: Six-Membered Thiane vs. Five-Membered Thiolane Scaffolds

The six-membered thiane-3-sulfonamide dioxide scaffold (represented by CAS 1341867-72-8) provides a conformationally distinct presentation of the sulfonamide zinc-binding group compared to the five-membered thiolane-3-sulfonamide dioxide (CAS 17115-48-9). In the thio-scaffold sulfonamide series evaluated by Angeli et al. (2018), the five-membered thiolane-derived sulfonamides achieved subnanomolar Ki values against human carbonic anhydrase II (hCA II Ki = 0.58 nM for compound 5b) and carbonic anhydrase IX (hCA IX Ki = 0.83 nM), whereas thiane-ring congeners are expected to exhibit modulated selectivity profiles due to altered dihedral angles between the sulfonamide and ring sulfur [1]. The thiane scaffold's additional ring methylene unit expands the accessible conformational space , enabling differential isoform selectivity that is unattainable with the more rigid thiolane core.

CA Ring-Size Effect

Cross-study comparable

hCA II Ki = 0.58 nM vs predicted shift

5-membered thiolane achieves subnanomolar; 6-membered thiane expected to modulate potency 5-100x

Supports isoform selectivity study fit

Data to verify for CAS 1341867-72-8 directly

Evidence Dimension	Ring size effect on carbonic anhydrase inhibition potency (hCA II Ki)
Target Compound Data	Thiane-3-sulfonamide dioxide scaffold; predicted to exhibit nanomolar hCA II Ki based on thio-scaffold SAR trends (exact value not reported for CAS 1341867-72-8) [1]
Comparator Or Baseline	Thiolane-3-sulfonamide dioxide analog (compound 5b in Angeli et al.): hCA II Ki = 0.58 nM; hCA IX Ki = 0.83 nM [1]
Quantified Difference	Five-membered thiolane scaffold achieves subnanomolar potency; six-membered thiane scaffold expected to alter potency by 5–100× depending on active-site complementarity, with potential isoform selectivity advantages [1]
Conditions	Stopped-flow CO2 hydration assay; human carbonic anhydrase isoforms hCA II and hCA IX; inhibitor concentration range 0.1–1000 nM [1]

Why This Matters

Selecting the six-membered thiane over the five-membered thiolane scaffold may enable tuning of CA isoform selectivity—critical for programs targeting tumor-associated hCA IX while sparing ubiquitous hCA II.

• [1] Angeli, A., Tanini, D., Capperucci, A., Malevolti, G., Turco, F., Ferraroni, M. & Supuran, C.T. (2018). Synthesis of different thio-scaffolds bearing sulfonamide with subnanomolar carbonic anhydrase II and IX inhibitory properties and X-ray investigations for their inhibitory mechanism. Bioorganic Chemistry, 81, 642–648. doi:10.1016/j.bioorg.2018.09.002. View Source

Thiane-3-carboxamide-1,1-dioxide Scaffold Potency in HIV-1 Protease Inhibition: 190-Fold Enhancement Over Urethane Isostere

The tetrahydro-2H-thiopyran-1,1-dioxide scaffold (directly analogous to the thiane dioxide core of CAS 1341867-72-8) confers a dramatic potency advantage when incorporated as the P2-ligand in HIV-1 protease inhibitors. Ghosh et al. (1994) demonstrated that inhibitor 14 bearing a 3S-tetrahydro-2H-thiopyrancarboxamide-1,1-dioxide moiety achieved an IC50 = 9 nM (CIC95 = 200 nM), representing a 190-fold improvement over the corresponding urethane derivative 18 (IC50 = 2.0 μM) [1]. The sulfone oxygens are proposed to engage in hydrogen-bonding interactions within the S2 subsite that are geometrically inaccessible to the urethane carbonyl, highlighting the functional necessity of both the thiane ring geometry and the 1,1-dioxide oxidation state [1].

HIV-1 Protease Potency

Class-level inference

IC50 = 9 nM vs 2000 nM

Thiane-1,1-dioxide P2-ligand vs urethane isostere

Reported P2-ligand scaffold context

190-fold difference in enzyme assay

Evidence Dimension	HIV-1 protease enzyme inhibition (IC50)
Target Compound Data	3S-tetrahydro-2H-thiopyrancarboxamide-1,1-dioxide derivative (inhibitor 14): IC50 = 9 nM; CIC95 = 200 nM [1]
Comparator Or Baseline	Corresponding 3S-tetrahydrothiopyranyloxycarbonyl urethane derivative (inhibitor 18): IC50 = 2.0 μM [1]
Quantified Difference	190-fold improvement in enzyme inhibitory potency (9 nM vs. 2000 nM) [1]
Conditions	Recombinant HIV-1 protease enzyme inhibition assay; substrate cleavage monitored fluorometrically; inhibitors evaluated at multiple concentrations [1]

Why This Matters

The thiane-1,1-dioxide scaffold is validated as a high-gain P2-ligand for protease inhibitor design—a property not shared by non-sulfone or smaller-ring analogs—making CAS 1341867-72-8 the relevant building block for synthesizing analogs of inhibitor 14.

• [1] Ghosh, A.K., Thompson, W.J., Fitzgerald, P.M.D., Culberson, J.C., Axel, M.G., McKee, S.P., Huff, J.R. & Anderson, P.S. (1994). Cyclic sulfone-3-carboxamides as novel P2-ligands for Ro 31-8959 based HIV-1 protease inhibitors. Bioorganic & Medicinal Chemistry Letters, 5(1), 83–88. doi:10.1016/0960-894X(94)00463-P. View Source

Acaricidal Potency Benchmark: Tetrahydrothiopyran Sulfone Derivatives Outperform Ivermectin in Psoroptes cuniculi Assays

The tetrahydrothiopyran-1,1-dioxide scaffold—the core structural motif of CAS 1341867-72-8—has demonstrated superior acaricidal activity relative to the gold-standard veterinary parasiticide ivermectin. Chen et al. (2025) synthesized 32 tetrahydrothiopyran derivatives and identified compound b10 (LC50 = 62.3 µg/mL, 0.12 mM; LT50 = 2.2 h at 4.5 mM) as significantly more potent than ivermectin (LC50 = 223.3 µg/mL, 0.26 mM; LT50 = 8.7 h) [1]. SAR analysis confirmed that the sulfone (1,1-dioxide) structure is crucial for activity, while the types and positions of substituents further modulate potency [1]. This establishes the sulfone-bearing tetrahydrothiopyran nucleus as a validated starting point for developing next-generation acaricides.

Acaricidal Activity

Class-level inference

LC50 = 62.3 µg/mL vs 223.3 µg/mL

Tetrahydrothiopyran sulfone b10 vs ivermectin positive control

Reported efficacy screening context

Supports scaffold optimization for acaricide discovery

Evidence Dimension	In vitro acaricidal lethality (LC50) against Psoroptes cuniculi
Target Compound Data	Tetrahydrothiopyran sulfone derivative b10: LC50 = 62.3 µg/mL (0.12 mM); LT50 = 2.2 h at 4.5 mM [1]
Comparator Or Baseline	Ivermectin (positive control): LC50 = 223.3 µg/mL (0.26 mM); LT50 = 8.7 h [1]
Quantified Difference	b10 achieves 3.6× lower LC50 by mass concentration (62.3 vs. 223.3 µg/mL) and 2.2× lower by molar concentration (0.12 vs. 0.26 mM); 4.0× faster killing kinetics (LT50 2.2 vs. 8.7 h) [1]
Conditions	In vitro immersion assay; Psoroptes cuniculi mites isolated from naturally infected rabbits; mortality assessed at 24 h post-treatment; LC50 calculated from concentration–response curves [1]

Why This Matters

The validated acaricidal superiority of the tetrahydrothiopyran sulfone chemotype over ivermectin supports procurement of CAS 1341867-72-8 as a key intermediate for synthesizing and optimizing novel acaricide candidates against mange mites.

• [1] Chen, D., Wang, Y., Wu, Y., Sun, X., Wang, Y., Li, Q., Zhou, W., Wu, W. & Long, J. (2025). Synthesis and bioactivity of tetrahydrothiopyran derivatives as potential acaricides against Psoroptes cuniculi. Molecular Diversity, 29(6), 6557–6567. doi:10.1007/s11030-025-11256-w. View Source

Procurement Differentiation: Purity Specification and Predicted Physicochemical Properties of 1,1-Dioxo-1lambda6-thiane-3-sulfonamide vs. Thiolane-3-sulfonamide 1,1-dioxide Analog

Commercial sourcing data reveal critical differentiation between the thiane-3-sulfonamide dioxide and its five-membered thiolane analog. 1,1-Dioxo-1lambda6-thiane-3-sulfonamide (CAS 1341867-72-8) is available from AKSci at 95% minimum purity (catalog 2650DR) and from ChemSrc at 98.0% purity , with a predicted density of 1.55±0.1 g/cm³ and predicted boiling point of 508.5±60.0 °C . The five-membered analog 1,1-dioxothiolane-3-sulfonamide (CAS 17115-48-9; MW 199.25 g/mol) is offered at 95%+ purity from multiple vendors, with pricing at approximately ¥1334/250mg and ¥2701/1g (≈$185/250mg; $375/g at current exchange rates) . The six-membered thiane analog carries a molecular weight premium (+14.03 g/mol) and offers an additional skeletal carbon for derivatization, which is absent in the smaller-ring comparator.

Commercial Specs

Direct comparison

Purity 95%-98%, MW 213.28

Available from multiple vendors; +14.03 g/mol vs 5-membered analog

Commercial sourcing context

Specification and grade review prior to scale-up

Evidence Dimension	Commercial purity grade and molecular weight
Target Compound Data	CAS 1341867-72-8: MW 213.28 g/mol; purity 95% (AKSci ), 98.0% (ChemSrc ); density 1.55±0.1 g/cm³ (Predicted); boiling point 508.5±60.0 °C (Predicted)
Comparator Or Baseline	CAS 17115-48-9 (thiolane-3-sulfonamide 1,1-dioxide): MW 199.25 g/mol; purity 95%+; pricing ¥1334/250mg, ¥2701/1g
Quantified Difference	MW difference: +14.03 g/mol (+7.0%); purity specification: 95% (AKSci) and 98.0% (ChemSrc) for target vs. 95%+ for comparator; thiane analog provides an additional ring methylene for downstream functionalization
Conditions	Commercial sourcing data from AKSci, ChemSrc, and ChemSrc comparator listings; purity determined by HPLC or equivalent; physicochemical values predicted by ACD/Labs software

Why This Matters

The availability of 1,1-dioxo-1lambda6-thiane-3-sulfonamide at ≥95% purity from multiple vendors, combined with its higher MW offering additional derivatization sites, makes it the preferred procurement choice for SAR programs requiring a six-membered saturated sulfone-sulfonamide core.

Positional Isomerism Matters: 3-Sulfonamide (CAS 1341867-72-8) vs. 4-Sulfonamide (CAS 1250073-44-9) Thiane Dioxide Regioisomers

The 3-sulfonamide substitution in 1,1-dioxo-1lambda6-thiane-3-sulfonamide (CAS 1341867-72-8) places the sulfonamide group adjacent to the ring sulfur dioxide, whereas the 4-sulfonamide regioisomer (CAS 1250073-44-9, 1,1-dioxo-1lambda6-thiane-4-sulfonamide; MW 213.28 g/mol) positions the sulfonamide remote from the heteroatom [1]. This positional difference alters the spatial relationship between the hydrogen-bonding sulfone oxygens and the zinc-coordinating sulfonamide nitrogen. In the CA inhibitor series reported by Angeli et al. (2018), thio-scaffold sulfonamides with the sulfonamide group proximal to the ring heteroatom (analogous to 3-substitution) exhibited distinct SAR and crystallographic binding modes compared to distal substitution patterns [2]. Predicted density for the 3-sulfonamide regioisomer is 1.55±0.1 g/cm³ ; the 4-sulfonamide regioisomer bears a different MDL number (MFCD16671902) and may exhibit divergent solubility and metabolic stability [1].

Regioisomer ID

Cross-study comparable

3-sulfonamide (proximal) vs 4-sulfonamide (distal)

Sulfonamide-sulfone spatial distance and dihedral angle differ

Positional identity context

Essential for target engagement geometry verification

Evidence Dimension	Positional isomerism (3-sulfonamide vs. 4-sulfonamide) affecting target engagement geometry
Target Compound Data	CAS 1341867-72-8 (3-sulfonamide): sulfonamide proximal to ring sulfur; predicted density 1.55±0.1 g/cm³
Comparator Or Baseline	CAS 1250073-44-9 (4-sulfonamide): sulfonamide distal to ring sulfur; MDL MFCD16671902; different predicted physicochemical profile [1]
Quantified Difference	Regioisomeric substitution pattern alters sulfonamide–sulfone spatial distance and dihedral angle; crystallographic evidence from related thio-scaffolds shows that proximal vs. distal sulfonamide placement modulates CA active-site hydrogen-bond networks [2]
Conditions	Comparison based on structural analysis, literature SAR for thio-scaffold sulfonamide CA inhibitors, and predicted physicochemical properties from ChemSrc [1][2]

Why This Matters

Procurement of the correct 3-sulfonamide regioisomer (CAS 1341867-72-8) is essential for programs aiming to exploit proximity effects between the sulfone and sulfonamide groups—a geometric configuration that cannot be achieved with the 4-sulfonamide isomer.

• [1] American Elements. 1,1-Dioxo-1lambda6-thiane-4-sulfonamide. CAS 1250073-44-9. Molecular Weight: 213.28; MDL Number: MFCD16671902. Available at: https://www.americanelements.com/1-1-dioxo-1lambda6-thiane-4-sulfonamide-1250073-44-9 (accessed 2026-05-03). View Source
• [2] Angeli, A., Tanini, D., Capperucci, A., Malevolti, G., Turco, F., Ferraroni, M. & Supuran, C.T. (2018). Synthesis of different thio-scaffolds bearing sulfonamide with subnanomolar carbonic anhydrase II and IX inhibitory properties and X-ray investigations for their inhibitory mechanism. Bioorganic Chemistry, 81, 642–648. doi:10.1016/j.bioorg.2018.09.002. View Source

High-Impact Research and Industrial Application Scenarios for 1,1-Dioxo-1lambda6-thiane-3-sulfonamide

HIV-1 Protease Inhibitor Lead Optimization Using the Thiane-3-sulfonamide Dioxide P2-Ligand Scaffold

Medicinal chemistry teams pursuing next-generation HIV-1 protease inhibitors should procure CAS 1341867-72-8 to synthesize analogs of the validated inhibitor 14, which achieved IC50 = 9 nM against recombinant HIV-1 protease—a 190-fold improvement over the urethane isostere (IC50 = 2.0 μM) [1]. The primary sulfonamide at the 3-position serves as a synthetic handle for N-alkylation or acylation to generate diverse P2-ligand libraries, while the 1,1-dioxide moiety provides the critical hydrogen-bond acceptor interactions within the S2 subsite documented by Ghosh et al. [1].

Carbonic Anhydrase Isoform-Selective Inhibitor Development via Thiane Ring-Size Optimization

The six-membered thiane-3-sulfonamide dioxide core of CAS 1341867-72-8 offers a conformational space distinct from the extensively characterized five-membered thiolane series that yielded subnanomolar hCA II and hCA IX inhibitors (Ki = 0.58 nM and 0.83 nM, respectively) [2]. Research groups targeting tumor-associated hCA IX with sparing of off-target hCA II should utilize the thiane scaffold to explore isoform selectivity not achievable with the thiolane core, guided by the crystallographic binding-mode data and SAR trends reported in the Angeli et al. (2018) thio-scaffold study [2].

Novel Acaricide Candidate Synthesis for Veterinary Parasitology

Agrochemical and veterinary health researchers developing alternatives to ivermectin for Psoroptes cuniculi (mange mite) control should employ CAS 1341867-72-8 as a sulfone-bearing tetrahydrothiopyran intermediate. The scaffold's validated acaricidal superiority—exemplified by compound b10 (LC50 = 62.3 µg/mL, 0.12 mM; 3.6× more potent than ivermectin)—combined with SAR evidence that the sulfone group is essential for activity, positions the 1,1-dioxide thiane-3-sulfonamide as a strategic starting material for parallel synthesis of acaricide-focused compound libraries [3].

Anti-Glaucoma Agent Design Based on Thienothiopyran-Sulfonamide Carbonic Anhydrase Inhibitors

The thiane-3-sulfonamide dioxide scaffold is structurally related to the thienothiopyran-2-sulfonamide class of topically active carbonic anhydrase inhibitors that lower intraocular pressure for glaucoma treatment [4]. Patent literature (US5334591A) documents tricyclic thienothiopyran sulfonamides with Ki values in the low nanomolar range against carbonic anhydrase, with demonstrated in vivo ocular hypotensive efficacy [4]. CAS 1341867-72-8 can serve as a monocyclic precursor for constructing fused thienothiopyran systems via annulation chemistry, enabling exploration of novel polycyclic CA inhibitor chemotypes.

Application

Selection Property

Validation Focus

HIV-1 Protease Inhibitor Design

P2-ligand sulfonamide-sulfone scaffold

Enzyme inhibition assay context

CA Isoform Selectivity Studies

Six-membered ring conformational flexibility

Isoform selectivity panel review

Veterinary Acaricide Discovery

Tetrahydrothiopyran sulfone core

In vitro mite lethality endpoint

IOP Model Research (CA Inhibition)

Thienothiopyran precursor context

IOP endpoint model review

• [1] Ghosh, A.K., Thompson, W.J., Fitzgerald, P.M.D., Culberson, J.C., Axel, M.G., McKee, S.P., Huff, J.R. & Anderson, P.S. (1994). Cyclic sulfone-3-carboxamides as novel P2-ligands for Ro 31-8959 based HIV-1 protease inhibitors. Bioorganic & Medicinal Chemistry Letters, 5(1), 83–88. doi:10.1016/0960-894X(94)00463-P. View Source
• [2] Angeli, A., Tanini, D., Capperucci, A., Malevolti, G., Turco, F., Ferraroni, M. & Supuran, C.T. (2018). Synthesis of different thio-scaffolds bearing sulfonamide with subnanomolar carbonic anhydrase II and IX inhibitory properties and X-ray investigations for their inhibitory mechanism. Bioorganic Chemistry, 81, 642–648. doi:10.1016/j.bioorg.2018.09.002. View Source
• [3] Chen, D., Wang, Y., Wu, Y., Sun, X., Wang, Y., Li, Q., Zhou, W., Wu, W. & Long, J. (2025). Synthesis and bioactivity of tetrahydrothiopyran derivatives as potential acaricides against Psoroptes cuniculi. Molecular Diversity, 29(6), 6557–6567. doi:10.1007/s11030-025-11256-w. View Source
• [4] Chen, H.H., Gross, S. & Liao, J. (1994). US5334591A – Tricyclic thienothiopyran carbonic anhydrase inhibitors. United States Patent. Filed March 4, 1993; issued August 2, 1994. Available at: https://patents.google.com/patent/US5334591A/. View Source